3-(2-Benzyloxyphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 2-methyl-3-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C21H18O3/c1-15-17(11-7-12-18(15)21(22)23)19-10-5-6-13-20(19)24-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,22,23)
• InChI Key: VHIQCYSSSGSPIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=CC=C2OCC3=CC=CC=C3
• Molecular Formula: C21H18O3
• DSSTOX Substance ID: DTXSID20692183
• Molecular Weight: 318.4 g/mol
• CAS RN: 1261915-24-5

Description

3-(2-Benzyloxyphenyl)-2-methylbenzoic acid (also known as 3-Benzyloxy-2-methylbenzoic acid or BMB) is an organic compound with a molecular formula of C14H12O3. It is a white crystalline solid with a melting point of 131-132 °C and is soluble in organic solvents. BMB is used in a variety of applications, including as a synthetic intermediate, as a pharmaceutical intermediate, and as a reagent in organic synthesis. BMB can also be used as a starting material for the synthesis of other organic compounds.

Scientific Research Applications

BMB has a number of applications in scientific research. It is commonly used as a reagent in organic synthesis. It is also used as a starting material for the synthesis of other organic compounds. BMB has been used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. It has also been used in the synthesis of a variety of other compounds, including polymers, catalysts, and surfactants. BMB has also been used in the synthesis of a variety of other compounds, including drugs, agrochemicals, and dyes.

Mechanism of Action

BMB is an organic compound that acts as a reagent in organic synthesis. It is used as a starting material for the synthesis of other compounds. BMB is used as a catalyst in the synthesis of a variety of compounds. It acts as a nucleophile, attacking the electrophilic carbon atom of a substrate molecule, leading to the formation of a new bond. BMB also acts as a base, deprotonating molecules and promoting the formation of new bonds.
Biochemical and Physiological Effects
BMB has been studied for its potential biochemical and physiological effects. Studies have shown that BMB can act as an antioxidant, scavenging free radicals and preventing oxidative damage. BMB has also been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines. BMB has also been shown to have anti-bacterial properties, inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

BMB has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also relatively stable, with a high melting point and low volatility. BMB is also soluble in organic solvents, making it easy to work with. However, BMB can be toxic if inhaled or ingested and should be handled with care.

Future Directions

BMB has a number of potential applications in the future. It could be used in the synthesis of new drugs and agrochemicals. It could also be used as a catalyst in the synthesis of polymers and surfactants. BMB could also be used in the synthesis of new materials, such as nanomaterials. BMB could also be used in the synthesis of new dyes and pigments. Finally, BMB could be used in the synthesis of new catalysts and in the development of new synthetic routes.

Synthesis Methods

BMB can be synthesized by a number of methods. One of the most common methods is a two-step process involving the reaction of 2-methylbenzoic acid with benzyl bromide in the presence of a base such as sodium hydroxide. The reaction of the two compounds produces an intermediate product, which is then reacted with a strong acid such as hydrochloric acid to yield BMB. Another method involves the reaction of 2-methylbenzoic acid and benzyl alcohol in the presence of a strong base such as sodium hydroxide. The reaction of the two compounds produces an intermediate product, which is then reacted with a strong acid such as hydrochloric acid to yield BMB.